Cas no 2229413-43-6 (methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate)

Technical Introduction: Methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate is a versatile pyrrole-based ester compound featuring a terminal alkyne functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for click chemistry applications, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). The methyl ester moiety enhances solubility in common organic solvents, facilitating further derivatization. Its pyrrole core offers potential utility in pharmaceutical and materials research, where heterocyclic frameworks are often employed. The terminal alkyne group allows for selective modifications, enabling the construction of complex molecular architectures. This compound is suitable for use in controlled reactions requiring precise functional group compatibility.
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate structure
2229413-43-6 structure
Product Name:methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
CAS No:2229413-43-6
MF:C11H13NO2
MW:191.226423025131
CID:5604491
PubChem ID:165660836
Update Time:2025-05-26

methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-1737367
    • methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
    • 2229413-43-6
    • Inchi: 1S/C11H13NO2/c1-4-5-6-9-7-10(11(13)14-3)12(2)8-9/h1,7-8H,5-6H2,2-3H3
    • InChI Key: JUPAFQNAMVPCOV-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(=CN1C)CCC#C)=O

Computed Properties

  • Exact Mass: 191.094628657g/mol
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 31.2Ų

methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1737367-1g
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
2229413-43-6
1g
$1572.0 2023-08-31
Enamine
EN300-1737367-5g
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
2229413-43-6
5g
$4557.0 2023-08-31
Enamine
EN300-1737367-10g
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
2229413-43-6
10g
$6758.0 2023-08-31
Enamine
EN300-1737367-0.05g
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
2229413-43-6
0.05g
$1320.0 2023-08-31
Enamine
EN300-1737367-0.1g
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
2229413-43-6
0.1g
$1384.0 2023-08-31
Enamine
EN300-1737367-0.25g
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
2229413-43-6
0.25g
$1447.0 2023-08-31
Enamine
EN300-1737367-0.5g
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
2229413-43-6
0.5g
$1509.0 2023-08-31
Enamine
EN300-1737367-1.0g
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
2229413-43-6
1g
$1572.0 2023-06-04
Enamine
EN300-1737367-2.5g
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
2229413-43-6
2.5g
$3080.0 2023-08-31
Enamine
EN300-1737367-5.0g
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
2229413-43-6
5g
$4557.0 2023-06-04

Additional information on methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2229413-43-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate, identified by its CAS number 2229413-43-6, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a pyrrole core conjugated with a butynyl group, has garnered attention due to its structural complexity and potential applications in drug development. The pyrrole ring, a five-membered aromatic heterocycle with nitrogen, is a cornerstone in medicinal chemistry, often serving as a scaffold for bioactive molecules. The presence of the butynyl substituent introduces unique reactivity, making this compound a valuable intermediate in synthetic pathways.

The compound's structure imparts several advantageous properties that make it particularly useful in the synthesis of complex pharmaceuticals. The pyrrole moiety is known for its ability to interact with biological targets through hydrogen bonding and π-stacking interactions, which are critical for drug-receptor binding. Additionally, the butynyl group can participate in various chemical transformations, including Sonogashira coupling reactions, which are widely employed in constructing carbon-carbon bonds essential for drug molecules.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds like methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate. Studies have demonstrated its utility in the development of novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis and inflammatory bowel disease. The versatility of the pyrrole-butyne scaffold allows for modifications that can fine-tune pharmacological properties, enhancing efficacy and reducing side effects.

The synthesis of methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. One common approach involves the condensation of methyl acetoacetate with propargyl bromide to form the butynyl-substituted pyrrole derivative. Subsequent functionalization steps can introduce additional groups to tailor the molecule's properties for specific applications. The precision required in these synthetic routes underscores the compound's complexity and its importance in high-value pharmaceutical manufacturing.

In addition to its pharmaceutical applications, methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate has found utility in materials science. Its unique electronic properties make it a candidate for organic semiconductors and optoelectronic devices. Researchers are exploring its potential in creating novel materials that could revolutionize display technologies and solar cells. The dual functionality of the pyrrole-butyne structure allows for diverse applications, bridging the gap between life sciences and material sciences.

The growing interest in this compound is reflected in the increasing number of patents and scientific publications dedicated to its synthesis and applications. Companies specializing in fine chemicals are investing in processes to produce methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate on an industrial scale, ensuring its availability for researchers and pharmaceutical developers worldwide. This trend underscores the compound's significance as a building block for innovative therapies and advanced materials.

Future research directions for methyl 4-(but-3-yn-1-yll)-1-methyl-lH-pyrrole-Z-carboxylate (CAS No. 2229413-S3-S) are likely to focus on expanding its therapeutic applications and exploring new synthetic methodologies. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced pharmacological profiles. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients.

The compound's role as a versatile intermediate highlights the interconnectedness of different fields within chemistry. From synthesizing life-saving drugs to developing next-generation materials, methyl 4-(but-S'-yn-l-IyI)-l-methyl-lH-pyrrole-Z-carboxylate exemplifies how fundamental chemical research can drive innovation across multiple sectors. As our understanding of molecular interactions deepens, so too will our ability to harness this compound's potential for societal benefit.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd